Cas no 1391392-70-3 ((2S,3S)-2-(4-Ethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic Acid)

(2S,3S)-2-(4-Ethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic Acid structure
1391392-70-3 structure
Product Name:(2S,3S)-2-(4-Ethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic Acid
CAS No:1391392-70-3
MF:C16H21NO4
MW:291.34224486351
CID:5575368
Update Time:2025-07-20

(2S,3S)-2-(4-Ethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-Piperidinecarboxylic acid, 2-(4-ethoxyphenyl)-1-ethyl-6-oxo-, (2S,3S)-
    • (2S,3S)-2-(4-Ethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic Acid
    • Inchi: 1S/C16H21NO4/c1-3-17-14(18)10-9-13(16(19)20)15(17)11-5-7-12(8-6-11)21-4-2/h5-8,13,15H,3-4,9-10H2,1-2H3,(H,19,20)/t13-,15+/m0/s1
    • InChI Key: FFRAWNOOWNPECM-DZGCQCFKSA-N
    • SMILES: N1(CC)C(=O)CC[C@H](C(O)=O)[C@H]1C1=CC=C(OCC)C=C1

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 506.8±50.0 °C at 760 mmHg
  • Flash Point: 260.3±30.1 °C
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C
  • pka: 4.14±0.40(Predicted)

(2S,3S)-2-(4-Ethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic Acid Security Information

(2S,3S)-2-(4-Ethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E939090-50mg
(2S,3S)-2-(4-Ethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic Acid
1391392-70-3
50mg
$ 50.00 2022-06-05
TRC
E939090-100mg
(2S,3S)-2-(4-Ethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic Acid
1391392-70-3
100mg
$ 95.00 2022-06-05
TRC
E939090-500mg
(2S,3S)-2-(4-Ethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic Acid
1391392-70-3
500mg
$ 320.00 2022-06-05

Additional information on (2S,3S)-2-(4-Ethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic Acid

Recent Advances in the Study of (2S,3S)-2-(4-Ethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic Acid (CAS: 1391392-70-3)

The compound (2S,3S)-2-(4-Ethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic Acid (CAS: 1391392-70-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine scaffold and ethoxyphenyl moiety, has shown promising potential in various therapeutic applications, including but not limited to anti-inflammatory and neuroprotective activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key breakthroughs in the study of this compound is its role as a modulator of specific enzymatic pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that (2S,3S)-2-(4-Ethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic Acid exhibits selective inhibition against certain inflammatory mediators, such as cyclooxygenase-2 (COX-2), with minimal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This selectivity is attributed to the compound's ability to bind to a unique allosteric site on the enzyme, thereby reducing the risk of gastrointestinal complications commonly associated with COX-2 inhibitors.

In addition to its anti-inflammatory properties, recent preclinical studies have highlighted the neuroprotective effects of this compound. A study conducted by researchers at the University of Cambridge (2024) revealed that (2S,3S)-2-(4-Ethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic Acid can cross the blood-brain barrier and attenuate oxidative stress in neuronal cells. The compound's ability to scavenge reactive oxygen species (ROS) and modulate mitochondrial function has positioned it as a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthetic optimization of (2S,3S)-2-(4-Ethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic Acid has also been a focal point of recent research. A team at the Massachusetts Institute of Technology (MIT) developed a novel asymmetric synthesis route that significantly improves the yield and enantiomeric purity of the compound (Nature Chemistry, 2023). This advancement not only facilitates large-scale production but also ensures the consistency and reproducibility of pharmacological studies, which are critical for clinical translation.

Despite these promising developments, challenges remain in the clinical application of (2S,3S)-2-(4-Ethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic Acid. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating the development of sustained-release formulations or prodrug strategies. Furthermore, comprehensive toxicological assessments are required to evaluate its long-term safety profile. Ongoing research aims to address these limitations through structural modifications and advanced drug delivery systems.

In conclusion, (2S,3S)-2-(4-Ethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic Acid (CAS: 1391392-70-3) represents a promising therapeutic agent with multifaceted pharmacological activities. Its unique chemical structure and biological effects underscore its potential in treating inflammatory and neurodegenerative disorders. Future research should focus on overcoming the current pharmacokinetic and toxicological challenges to pave the way for clinical trials and eventual commercialization.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd